Cas no 16639-92-2 (Lysine,N2,N6-dicarboxy-, N2,N6-diethyl ester, L- (8CI))

• Product name: Lysine,N2,N6-dicarboxy-, N2,N6-diethyl ester, L- (8CI)
• CAS No: 16639-92-2
• MF: C₁₂H₂₂N₂O₆
• MW: 290.31288
• CID: 209099
• PubChem ID: 253205

Lysine,N2,N6-dicarboxy-, N2,N6-diethyl ester, L- (8CI) Chemical and Physical Properties

Names and Identifiers

• Lysine,N2,N6-dicarboxy-, N2,N6-diethyl ester, L- (8CI)
• 2,6-bis(ethoxycarbonylamino)hexanoic acid
• N2,N6-Bis-aethoxycarbonyl-L-lysin
• N2,N6-bis-ethoxycarbonyl-L-lysine
• DTXSID80291479
• 16639-92-2
• NSC-75809
• NSC75809
• n2,n6-bis(ethoxycarbonyl)lysine

• Inchi： InChI=1S/C12H22N2O6/c1-3-19-11(17)13-8-6-5-7-9(10(15)16)14-12(18)20-4-2/h9H,3-8H2,1-2H3,(H,13,17)(H,14,18)(H,15,16)
• InChI Key： KIDMOAXGVSZDDX-UHFFFAOYSA-N
• SMILES： CCOC(NCCCCC(NC(OCC)=O)C(=O)O)=O

Computed Properties

• Exact Mass: 290.14800
• Monoisotopic Mass: 290.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 113.96000
• LogP: 1.88390